Didrovaltrate
Didrovaltrate
Didrovaltratum is a natural product found in Valeriana pseudofficinalis and Valeriana officinalis with data available.
Brand Name:
Vulcanchem
CAS No.:
18296-45-2
VCID:
VC21033667
InChI:
InChI=1S/C22H32O8/c1-12(2)6-18(24)26-9-15-10-27-21(30-19(25)7-13(3)4)20-16(15)8-17(29-14(5)23)22(20)11-28-22/h10,12-13,16-17,20-21H,6-9,11H2,1-5H3
SMILES:
CC(C)CC(=O)OCC1=COC(C2C1CC(C23CO3)OC(=O)C)OC(=O)CC(C)C
Molecular Formula:
C22H32O8
Molecular Weight:
424.5 g/mol
Didrovaltrate
CAS No.: 18296-45-2
Cat. No.: VC21033667
Molecular Formula: C22H32O8
Molecular Weight: 424.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Didrovaltratum is a natural product found in Valeriana pseudofficinalis and Valeriana officinalis with data available. |
|---|---|
| CAS No. | 18296-45-2 |
| Molecular Formula | C22H32O8 |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | [6-acetyloxy-1-(3-methylbutanoyloxy)spiro[4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-4-yl]methyl 3-methylbutanoate |
| Standard InChI | InChI=1S/C22H32O8/c1-12(2)6-18(24)26-9-15-10-27-21(30-19(25)7-13(3)4)20-16(15)8-17(29-14(5)23)22(20)11-28-22/h10,12-13,16-17,20-21H,6-9,11H2,1-5H3 |
| Standard InChI Key | PHHROXLDZHUIGO-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)CC(=O)OCC1=CO[C@H]([C@H]2[C@@H]1C[C@@H]([C@]23CO3)OC(=O)C)OC(=O)CC(C)C |
| SMILES | CC(C)CC(=O)OCC1=COC(C2C1CC(C23CO3)OC(=O)C)OC(=O)CC(C)C |
| Canonical SMILES | CC(C)CC(=O)OCC1=COC(C2C1CC(C23CO3)OC(=O)C)OC(=O)CC(C)C |
| Appearance | Powder |
| Melting Point | 63 - 64 °C |
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